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Introduction
4,6-dihydroxybenzene-1,3-disulfonic acid, commonly known as Tiron, is a highly effective

chelating agent and metallochromic indicator used in analytical chemistry.[1] Its utility in

complexometric titrations stems from its ability to form stable, vividly colored complexes with a

variety of metal ions.[1] This property allows for the precise determination of metal ion

concentrations in solution. Tiron is particularly valuable for the quantitative analysis of iron,

titanium, and aluminum.[1][2] The molecule's structure, featuring two hydroxyl and two sulfonic

acid groups, enables it to act as a multidentate ligand, forming strong, water-soluble complexes

with metal cations.[3]

The sulfonic acid groups enhance the water solubility of both the indicator and its metal

complexes, making it suitable for aqueous titrations. The formation and color of the metal-Tiron

complexes are highly dependent on the pH of the solution, a characteristic that can be

leveraged for the selective titration of different metal ions.[2][4][5]
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Principle of Complexometric Titration with Tiron
Complexometric titrations involving Tiron are based on the reaction of a metal ion (Mⁿ⁺) with a

chelating agent, typically ethylenediaminetetraacetic acid (EDTA). Tiron serves as an indicator

by forming a colored complex with the metal ion to be analyzed.

The fundamental steps are:

Formation of Metal-Indicator Complex: Initially, a small amount of Tiron is added to the

sample solution containing the metal ions, forming a distinctly colored metal-Tiron complex

(M-Tiron).

Titration with EDTA: The solution is then titrated with a standard solution of EDTA. EDTA is a

strong chelating agent that forms a more stable complex with the metal ion than Tiron does.

Endpoint Detection: As EDTA is added, it progressively binds with the free metal ions. Near

the equivalence point, the EDTA displaces the Tiron from the metal-Tiron complex. This

displacement results in a sharp color change, signaling the endpoint of the titration. The color

changes from that of the metal-Tiron complex to that of the free Tiron indicator, which is

colorless in solution.[2]

The overall reaction can be summarized as: M-Tiron (colored) + EDTA → M-EDTA + Tiron

(colorless)

The success of the titration is contingent on the metal-EDTA complex being significantly more

stable than the metal-Tiron complex.

Quantitative Data Summary
The stability of metal-Tiron complexes and the optimal pH for titration are crucial parameters for

accurate analysis. The following table summarizes key quantitative data for the use of Tiron in

complexometric titrations, with a focus on iron(III).
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Parameter Value Metal Ion Conditions Reference

pKa₂ of Tiron 12.6 - μ=0.1, 20°C [2][6]

logK of Fe(III)-

Tiron Complex

(1:1)

20.4 Fe³⁺ pH 1-4 [2]

logK of Fe(III)-

Tiron Complex

(1:2)

15.1 Fe³⁺ pH 5-7 [2]

logK of Fe(III)-

Tiron Complex

(1:3)

10.8 Fe³⁺ pH > 7 [2]

Color of Fe(III)-

Tiron Complex
Blue Fe³⁺ pH 1-4 [2][5]

Color of Fe(III)-

Tiron Complex
Purple Fe³⁺ pH 5-7 [2][5]

Color of Fe(III)-

Tiron Complex
Red Fe³⁺ pH > 7 [2][5]

Recommended

Titration pH for

Fe(III)

~2.0-3.0 Fe³⁺ - [7]

Endpoint Color

Change for

Fe(III)

Blue to

Colorless/Light

Yellow

Fe³⁺ At optimal pH [2]

Experimental Protocols
Preparation of Reagents

Standard EDTA Solution (0.05 M):

Dissolve 18.61 g of analytical grade disodium EDTA dihydrate in deionized water.

Dilute to exactly 1000 mL in a volumetric flask.
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Standardize the solution against a primary standard, such as calcium carbonate.

Tiron Indicator Solution (2% w/v):

Dissolve 2.0 g of 4,6-dihydroxybenzene-1,3-disulfonic acid disodium salt (Tiron) in 100

mL of deionized water.[8]

This solution is stable and can be stored in a dark bottle.

Buffer Solution (pH 2.5):

Prepare a buffer solution appropriate for maintaining the pH in the desired range (e.g., a

glycine-HCl buffer).

Protocol for the Determination of Iron(III)
This protocol details the complexometric titration of an iron(III) solution.

Sample Preparation:

Pipette a known volume (e.g., 25.00 mL) of the iron(III)-containing sample into a 250 mL

conical flask.

Dilute with approximately 50 mL of deionized water.

pH Adjustment:

Carefully add the buffer solution to adjust the pH of the sample to between 2.0 and 3.0.[7]

Use a pH meter for accurate measurement. This pH range ensures the formation of the

blue 1:1 Fe(III)-Tiron complex.[2]

Addition of Indicator:

Add 5-10 drops of the 2% Tiron indicator solution to the flask. The solution should turn a

distinct blue color due to the formation of the [Fe(Tiron)]⁻ complex.

Titration:

Titrate the sample solution with the standardized 0.05 M EDTA solution.
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The titrant should be added dropwise from a burette with constant swirling of the flask.

As the endpoint is approached, the blue color will begin to fade.

Endpoint Determination:

The endpoint is reached when the solution undergoes a sharp color change from blue to

colorless or a very faint yellow.

Record the volume of EDTA solution used.

Calculation:

Calculate the concentration of iron(III) in the sample using the following formula:

Concentration of Fe³⁺ (mol/L) = (Volume of EDTA × Molarity of EDTA) / Volume of Sample
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Caption: Experimental workflow for the complexometric titration of Fe(III) using Tiron.
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Caption: Logical relationship of chemical species during titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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